4-(((4-fluorobenzyl)oxy)methyl)-N-phenethylpiperidine-1-carboxamide

• IUPAC Name: 4-[(4-fluorophenyl)methoxymethyl]-N-(2-phenylethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H27FN2O2/c23-21-8-6-19(7-9-21)16-27-17-20-11-14-25(15-12-20)22(26)24-13-10-18-4-2-1-3-5-18/h1-9,20H,10-17H2,(H,24,26)
• InChI Key: BDBKQOPSNRMFGY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COCC2=CC=C(C=C2)F)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C22H27FN2O2
• Molecular Weight: 370.5 g/mol

Description

The compound “4-(((4-fluorobenzyl)oxy)methyl)-N-phenethylpiperidine-1-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common structural motif in many pharmaceuticals and other active compounds.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string Fc1ccc(COCC2CCNCC2)cc1. This indicates the presence of a fluorobenzyl group attached to a piperidine ring via an ether linkage.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 223.29. Other physical and chemical properties such as melting point, boiling point, solubility, etc., were not found in the search results.

Scientific Research Applications

Lithium-Ion Batteries (LIBs) Electrolyte Solvent

• Application : 4-Fluorobenzyl cyanide (FBCN) is designed as a new electrolyte solvent for dynamically favorable LIBs. It features steric hindrance and a weak Lewis basic center, which constructs a bulky coordination structure with Li+. .

Future Directions

The future directions for research on this compound could involve elucidating its synthesis, chemical reactions, mechanism of action, and safety profile. This could potentially involve experimental studies in the lab, computational chemistry studies, and possibly even biological studies if the compound shows promise as a pharmaceutical.

Mechanism of Action

Target of Action

Given its structural similarity to fentanyl analogs , it is likely that it interacts with opioid receptors, particularly the mu-opioid receptor, which plays a crucial role in pain perception and reward.

Mode of Action

Based on its structural similarity to fentanyl analogs , it can be inferred that it may bind to the mu-opioid receptor, triggering a series of intracellular events. This can lead to the inhibition of pain signaling pathways, providing analgesic effects.

Biochemical Pathways

It can be inferred from the known metabolism of fentanyl analogs that the compound may undergo reactions like hydrolysis, hydroxylation, N- and O-dealkylation, and O-methylation. Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .

Pharmacokinetics

Considering the potency of fentanyl analogs , it can be inferred that the compound may have significant bioavailability and can cross the blood-brain barrier .

Result of Action

Based on its structural similarity to fentanyl analogs , it can be inferred that the compound may produce analgesic effects by inhibiting pain signaling pathways.